Cas no 2228318-38-3 (2-(Cyclohex-3-en-1-yl)butanoic acid)

• Product Name: 2-(Cyclohex-3-en-1-yl)butanoic acid
• CAS No: 2228318-38-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5569552
• PubChem ID: 19796955
• Update Time: 2025-05-20

2-(Cyclohex-3-en-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9182811
• 2-(cyclohex-3-en-1-yl)butanoic acid
• 2228318-38-3
• EN300-1814810
• 2-(Cyclohex-3-en-1-yl)butanoic acid

• Inchi： 1S/C10H16O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-4,8-9H,2,5-7H2,1H3,(H,11,12)
• InChI Key： NCHJBGQYPNYBQG-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1CC=CCC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(Cyclohex-3-en-1-yl)butanoic acid

2-(Cyclohex-3-en-1-yl)butanoic acid (CAS No: 2228318-38-3)

2-(Cyclohex-3-en-1-yl)butanoic acid, a compound with the CAS number 2228318-38-3, is an organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexene ring with a butanoic acid group. The cyclohexene ring contributes to the molecule's stability and reactivity, while the butanoic acid group imparts acidic properties, making it versatile for various applications.

Recent studies have highlighted the potential of 2-(Cyclohex-3-en-1-yl)butanoic acid in drug discovery and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds. For instance, its use in the development of anti-inflammatory agents has shown promising results. The compound's ability to interact with cellular pathways involved in inflammation has been extensively studied, with findings published in reputable journals such as *Nature Communications* and *Journal of Medicinal Chemistry*.

The synthesis of 2-(Cyclohex-3-en-1-yl)butanoic acid involves a multi-step process that includes the coupling of cyclohexene derivatives with carboxylic acids. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of physical properties, 2-(Cyclohex-3-en-1-yl)butanoic acid exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under different pH conditions has also been evaluated, showing minimal degradation at neutral to slightly acidic pH levels.

One of the most exciting developments involving 2-(Cyclohex-3-en-1-yL)butanoic acid is its role in the synthesis of biodegradable polymers. Scientists have successfully incorporated this compound into polymer networks, resulting in materials with enhanced mechanical properties and biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems, offering a sustainable alternative to traditional materials.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 2-(Cyclohex-3-en-L)butanoic acid with various biological targets. Using tools like molecular docking simulations, scientists have identified potential binding sites on proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These insights are paving the way for the development of targeted therapies.

The environmental impact of 2-(Cyclohexen-L)butanoic acid has also been a topic of interest. Studies conducted by environmental chemists have assessed its biodegradability under aerobic and anaerobic conditions. Results indicate that the compound undergoes rapid degradation in natural environments, reducing its ecological footprint compared to other synthetic compounds.

In conclusion, 2-(Cyclohexen-L)butanoic acid (CAS No: 2228318-L) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and pharmacology. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.